Cas no 534-74-7 (D-Gluconic acid, 6-O-a-D-glucopyranosyl-)
534-74-7 structure
Product Name:D-Gluconic acid, 6-O-a-D-glucopyranosyl-
CAS No:534-74-7
MF:C12H22O12
MW:358.295885562897
CID:369823
PubChem ID:6452832
Update Time:2025-04-19
D-Gluconic acid, 6-O-a-D-glucopyranosyl- Chemical and Physical Properties
Names and Identifiers
-
- D-Gluconic acid, 6-O-a-D-glucopyranosyl-
- (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-hexanoic acid
- Isomaltohexonic acid
- 6-O-alpha-D-Glucopyranosyl-D-gluconic acid
- DTXSID701315451
- Gluconic acid, 6-O-alpha-D-glucopyranosyl-, D-
- (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoic acid
- D-Gluconic acid, 4-O-beta-D-glucopyranosyl-
- Isomaltonic acid
- Isomaltohexaonic acid
- 534-74-7
- Isomaltobionic acid
-
- Inchi: 1S/C12H22O12/c13-1-4-6(16)8(18)10(20)12(24-4)23-2-3(14)5(15)7(17)9(19)11(21)22/h3-10,12-20H,1-2H2,(H,21,22)/t3-,4-,5-,6-,7+,8+,9-,10-,12+/m1/s1
- InChI Key: MUUBPEHTAPZMCA-NFXSTIHLSA-N
- SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@H]([C@H]([C@@H]([C@H](C(=O)O)O)O)O)O
Computed Properties
- Exact Mass: 358.111126
- Monoisotopic Mass: 358.111126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 218
- XLogP3: -5
Experimental Properties
- Density: 1.79
- Boiling Point: 857.8°Cat760mmHg
- Flash Point: 316.7°C
- Refractive Index: 1.648
D-Gluconic acid, 6-O-a-D-glucopyranosyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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